Cas no 1807276-45-4 (2-Chloro-5-methyl-3-nitrophenylacetic acid)

• Product Name: 2-Chloro-5-methyl-3-nitrophenylacetic acid
• CAS No: 1807276-45-4
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5006935
• Update Time: 2025-06-13

2-Chloro-5-methyl-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-3-nitrophenylacetic acid

• Inchi： 1S/C9H8ClNO4/c1-5-2-6(4-8(12)13)9(10)7(3-5)11(14)15/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： OPYAZQGZTNXMPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-5-methyl-3-nitrophenylacetic acid

Recent Advances in the Study of 2-Chloro-5-methyl-3-nitrophenylacetic acid (CAS: 1807276-45-4)

2-Chloro-5-methyl-3-nitrophenylacetic acid (CAS: 1807276-45-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for more complex molecules. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involving 2-Chloro-5-methyl-3-nitrophenylacetic acid is its role as an intermediate in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of anti-inflammatory compounds. The researchers utilized the compound's nitro and chloro functional groups to facilitate nucleophilic substitution reactions, leading to the creation of derivatives with enhanced bioactivity. The study reported that these derivatives exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation.

In addition to its anti-inflammatory potential, 2-Chloro-5-methyl-3-nitrophenylacetic acid has also been investigated for its antimicrobial properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. The results suggested that the compound disrupts bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan assembly.

Another noteworthy application of 2-Chloro-5-methyl-3-nitrophenylacetic acid is in the field of agrochemicals. Research conducted by a team at the University of Agricultural Sciences (2023) explored its use as a precursor for the synthesis of herbicides. The study found that derivatives of the compound exhibited potent herbicidal activity against common weeds, with minimal toxicity to crops. This finding opens up new avenues for the development of environmentally friendly agrochemicals.

The physicochemical properties of 2-Chloro-5-methyl-3-nitrophenylacetic acid have also been a subject of recent investigation. A study published in the Journal of Physical Chemistry (2024) utilized advanced spectroscopic techniques, including NMR and FT-IR, to characterize the compound's molecular structure and stability. The researchers reported that the compound exhibits high thermal stability and solubility in organic solvents, making it suitable for various industrial applications.

Despite these promising findings, challenges remain in the large-scale production and application of 2-Chloro-5-methyl-3-nitrophenylacetic acid. Issues such as yield optimization, purification methods, and environmental impact need to be addressed to fully realize its potential. Future research directions may include the development of greener synthesis routes and the exploration of its applications in other fields, such as materials science and nanotechnology.

In conclusion, 2-Chloro-5-methyl-3-nitrophenylacetic acid (CAS: 1807276-45-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to agrochemicals, underscore its importance in modern science. Continued research and innovation will undoubtedly uncover new opportunities for this compound, further solidifying its role in advancing human health and technology.